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Compound of Interest

Compound Name: NRX-252262

Cat. No.: B8087031 Get Quote

Essential Safety and Handling Guide for NRX-
252262
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of NRX-252262, a potent enhancer of the interaction between β-Catenin and its cognate E3

ligase, SCFβ-TrCP. Given the absence of a publicly available, specific Safety Data Sheet

(SDS), this guidance is predicated on best practices for handling potent, novel research

compounds. All laboratory personnel must supplement these recommendations with a thorough

risk assessment specific to their experimental conditions and adhere to their institution's safety

protocols.

Immediate Safety and Handling Protocols
As a potent small molecule active in biological systems, NRX-252262 should be handled with

care to minimize exposure. The primary routes of exposure for similar compounds are

inhalation of aerosols, dermal contact, and ingestion.

Engineering Controls:

All work involving solid NRX-252262 or concentrated stock solutions should be conducted in

a certified chemical fume hood to prevent inhalation of dust or aerosols.
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Use of a powder-handling enclosure is recommended for weighing and aliquoting the solid

compound.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory when

handling NRX-252262.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against

dermal absorption. Double-

gloving is recommended for

handling potent compounds.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects eyes from splashes of

solutions or contact with solid

particles.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved respirator

may be required.

Necessary if there is a risk of

aerosol generation outside of a

fume hood. Consult your

institution's environmental

health and safety department.
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Property Details

Molecular Formula C₂₃H₁₇Cl₂F₃N₂O₄S

Molecular Weight 545.35 g/mol

Appearance White solid

Short-term Storage 0 - 4°C (days to weeks)

Long-term Storage -20°C (months to years)

Shipping
Shipped at ambient temperature as a non-

hazardous chemical.

Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely preparing and using NRX-252262 in a

laboratory setting.
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Caption: A typical experimental workflow for handling NRX-252262, from preparation to

disposal.

NRX-252262 Signaling Pathway
NRX-252262 acts as a "molecular glue," enhancing the interaction between β-catenin and the

E3 ubiquitin ligase SCFβ-TrCP. This leads to the ubiquitination and subsequent proteasomal

degradation of mutant β-catenin.
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Caption: The signaling pathway of NRX-252262, a molecular glue that promotes the

degradation of mutant β-catenin.

Disposal Plan
All waste contaminated with NRX-252262 must be treated as hazardous chemical waste.
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Liquid Waste: Collect all solutions containing NRX-252262 in a designated, sealed, and

clearly labeled hazardous waste container. The container should be compatible with the

solvent used (e.g., a polyethylene container for DMSO solutions).

Solid Waste: All disposables that have come into contact with NRX-252262 (e.g., gloves,

pipette tips, tubes) must be collected in a separate, sealed hazardous waste bag or

container.

Decontamination: Work surfaces should be decontaminated with a suitable solvent (e.g.,

70% ethanol) followed by a detergent solution.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety department. Do not dispose of NRX-252262 down the drain or in regular

trash.

Emergency Procedures
Spills:

Small Spills (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the contaminated absorbent material into a sealed hazardous waste container.

Decontaminate the area with a suitable solvent.

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

Alert your supervisor and your institution's emergency response team.

Prevent others from entering the contaminated area.
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Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Always have the Safety Data Sheet (if one becomes available) and information about the

compound readily accessible for emergency responders.

To cite this document: BenchChem. [Personal protective equipment for handling NRX-
252262]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8087031#personal-protective-equipment-for-
handling-nrx-252262]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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